DL-sec-Butyl acetate

• CAS No.: 105-46-4
• Product Name: DL-sec-Butyl acetate
• Molecular Formula: C6H12O2; CH3COOCH(CH3)CH2CH3; C6H12O2
• Molecular Weight: 116.16 g/mol
• IUPAC Name: butan-2-yl acetate
• Standard InChI: InChI=1S/C6H12O2/c1-4-5(2)8-6(3)7/h5H,4H2,1-3H3
• Standard InChIKey: DCKVNWZUADLDEH-UHFFFAOYSA-N
• Impurities: Acetic acid up to 0.2%
• SMILES: CCC(C)OC(=O)C
• Canonical SMILES: CCC(C)OC(=O)C
• Boiling Point: 234 °F at 760 mm Hg (USCG, 1999); 112.0 °C; 112 °C; 234°F
• Colorform: Colorless liquid
• Density: 0.872 at 68 °F (USCG, 1999); 0.8748 g/cu cm at 20 °C; Relative density (water = 1): 0.87; 0.872; 0.86
• Flash Point: 62 °F (USCG, 1999); 31 °C (88 °F) (open cup); 62 °F (closed cup); 17 °C c.c.; 62°F
• Melting Point: -100 °F (USCG, 1999); -98.9 °C; -99 °C; -100°F
• Physical Description: Watery colorless liquid with a pleasant, fruity odor. Floats on water. Produces irritating vapor. (USCG, 1999); COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a pleasant, fruity odor.
• Description: Watery colorless liquid with a pleasant, fruity odor. Floats on water. Produces irritating vapor. (USCG, 1999)
• Shelf Life: Heat /contributes to instability/.
• Solubility: 0.8 % (NIOSH, 2016); 0.05 M; Miscible with alcohol and ether; Soluble ethanol, ethyl ether; slightly soluble in carbon tetrachloride; In water, 6200 mg/L at 20 °C; Solubility in water, g/100ml at 20 °C: 0.8; 0.8%
• Vapor Density: 4.0 (Air = 1); Relative vapor density (air = 1): 4.0
• Vapor Pressure: 51.7 mm Hg (USCG, 1999); 17.00 mmHg; 17 mm Hg at 20 °C /ext/; Vapor pressure, kPa at 20 °C: 1.33; 10 mmHg
• PubChem Compound: 7758
• Last Modified: Nov 11 2021